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Compound of Interest

Compound Name: Pentapeptide-31

Cat. No.: B612795 Get Quote

A comprehensive review of the available scientific evidence on a peptide ingredient often

referred to as Pentapeptide-31, with a focus on its potential anti-aging effects on the skin. This

document clarifies the existing nomenclature and presents in-vitro and clinical data associated

with a closely related and scientifically documented molecule, Acetyl Dipeptide-31 Amide.

Introduction
The quest for effective anti-aging ingredients is a cornerstone of dermatological and cosmetic

research. Peptides, short chains of amino acids, have emerged as a promising class of active

compounds due to their ability to mimic natural biological signaling molecules, thereby

influencing cellular processes related to skin aging. This technical guide provides a preliminary

investigation into the anti-aging properties attributed to "Pentapeptide-31."

Initial research into commercially available information on Pentapeptide-31 reveals claims of

its ability to support cell regeneration and enhance the synthesis of vital extracellular matrix

proteins. However, a thorough review of the scientific literature indicates a significant lack of

robust, peer-reviewed data specifically under the "Pentapeptide-31" identifier. In contrast,

substantial scientific evidence exists for a closely related molecule, Acetyl Dipeptide-31 Amide,

also known by the development code AP31. Given the detailed in-vitro and clinical data

available for AP31, this whitepaper will focus on the scientifically validated anti-aging properties

of this molecule, which may be the underlying active ingredient in products marketed as

containing Pentapeptide-31.
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According to the International Nomenclature of Cosmetic Ingredients (INCI), Pentapeptide-31
is a synthetic peptide, and one of its trade names is Survixyl IS™.[1][2][3][4] This ingredient is

purported to preserve the niche environment of epidermal stem cells and aid in cellular

preservation under stress.[1] Separately, Acetyl Dipeptide-31 Amide is defined as the product

obtained from the acetylation of Dipeptide-31, with its C-terminus being an amide. While a

definitive public link between these two INCI names is not established, the robust scientific data

for Acetyl Dipeptide-31 Amide provides the most reliable foundation for understanding the

potential anti-aging efficacy.

Mechanism of Action: Insights from Acetyl
Dipeptide-31 Amide (AP31) Studies
Recent preclinical and clinical studies on Acetyl Dipeptide-31 Amide (AP31) have elucidated its

multifaceted mechanism of action in combating the signs of skin aging. The primary pathways

influenced by AP31 include the modulation of inflammatory responses and the enhancement of

the skin's extracellular matrix (ECM).

Anti-inflammatory Effects
Chronic inflammation, or "inflammaging," is a key driver of the aging process in the skin. AP31

has demonstrated significant anti-inflammatory properties in in-vitro studies. Treatment of skin

cells with AP31 resulted in a statistically significant reduction in the release of several pro-

inflammatory mediators, including interleukins (IL-4, IL-6, IL-8, IL-17) and tumor necrosis factor-

alpha (TNF-α). By mitigating the inflammatory cascade, AP31 helps to reduce the cellular

stress that contributes to the degradation of the dermal matrix and the visible signs of aging.

Extracellular Matrix Enhancement
The structural integrity and youthful appearance of the skin are largely dependent on a healthy

and abundant extracellular matrix, which is primarily composed of collagen and elastin fibers.

In-vitro studies on human dermal fibroblasts have shown that AP31 significantly upregulates

the expression of key ECM components. Furthermore, studies on human skin explants have

confirmed these findings, demonstrating a significant increase in crucial ECM biomarkers.

The following signaling pathway illustrates the proposed mechanism of action for Acetyl

Dipeptide-31 Amide in enhancing the extracellular matrix:
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Figure 1: Proposed mechanism of Acetyl Dipeptide-31 Amide in stimulating dermal fibroblasts
to enhance the synthesis of key extracellular matrix components.

Quantitative Data from In-Vitro and Clinical Studies
The following tables summarize the key quantitative findings from preclinical and clinical

evaluations of Acetyl Dipeptide-31 Amide (AP31).

Table 1: In-Vitro Effects of Acetyl Dipeptide-31 Amide on Extracellular Matrix Components
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Biomarker Method Result
Statistical
Significance

Procollagen
ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

Elastin
ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

Decorin
ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

Fibronectin
ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

Hyaluronic Acid
ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

ECM Biomarkers
Analysis of human

skin explants (8 days)

Statistically significant

increase
Not specified

Table 2: Clinical Efficacy of a Formulation Containing Acetyl Dipeptide-31 Amide (16-week

study)

Clinical Endpoint Method Result

Jawline Sagging Clinical evaluation Improvement observed

Global Lift Clinical evaluation Improvement observed

Nasolabial Fold Appearance Clinical evaluation Improvement observed

Fine Lines and Wrinkles Clinical evaluation Improvement observed

Skin Smoothness Clinical evaluation Improvement observed

Skin Tone Clinical evaluation Improvement observed

Hyperpigmentation Clinical evaluation Improvement observed

Experimental Protocols
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While the full, detailed protocols are proprietary to the conducting research bodies, the

published literature provides an overview of the methodologies employed in the evaluation of

Acetyl Dipeptide-31 Amide.

In-Vitro Anti-inflammatory Assay
A general workflow for assessing the anti-inflammatory effects of a test compound on skin cells

is outlined below.
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Figure 2: A generalized workflow for an in-vitro anti-inflammatory assay to evaluate the efficacy
of a peptide.

In-Vitro Extracellular Matrix Synthesis Assay
The following diagram illustrates a typical experimental procedure to quantify the effect of a

peptide on the production of ECM components by dermal fibroblasts.
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Figure 3: A standard workflow for an in-vitro assay to measure the synthesis of extracellular
matrix proteins.

Sirtuin Activity Assay
While no direct evidence links Pentapeptide-31 or Acetyl Dipeptide-31 Amide to sirtuin

activation, a general protocol for measuring sirtuin activity is provided for informational

purposes. A common method is a two-step fluorometric assay.
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Figure 4: A generalized workflow for a fluorometric sirtuin activity assay.
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Conclusion
The preliminary investigation into the anti-aging properties of "Pentapeptide-31" reveals a

complex landscape of commercial claims and a notable absence of specific, peer-reviewed

scientific data under this name. However, the robust body of evidence for Acetyl Dipeptide-31

Amide (AP31) provides a strong indication of the potential anti-aging mechanisms that may be

associated with products containing these or similar peptides.

The scientifically validated activities of AP31, including its anti-inflammatory effects and its

ability to significantly boost the production of key extracellular matrix components like collagen

and elastin, position it as a promising ingredient for anti-aging skincare formulations. The

clinical data further supports its efficacy in improving visible signs of aging.

It is crucial for researchers, scientists, and drug development professionals to be aware of the

specific nomenclature and to rely on ingredients with a solid foundation of scientific evidence.

While the name "Pentapeptide-31" is used in the cosmetic industry, the detailed technical

understanding of its anti-aging properties is best derived from the research conducted on

Acetyl Dipeptide-31 Amide. Further studies are warranted to clarify the exact relationship

between these two molecules and to further explore the full potential of these peptides in

dermatology and cosmetic science. There is currently no direct scientific evidence to support a

role for Pentapeptide-31 or Acetyl Dipeptide-31 Amide in the activation of sirtuins.
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To cite this document: BenchChem. [Preliminary Investigation of Pentapeptide-31's Anti-
Aging Properties: A Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612795#preliminary-investigation-of-pentapeptide-
31-s-anti-aging-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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